4-(2,5-Dimethylphenyl)sulfonylmorpholine
Description
4-(2,5-Dimethylphenyl)sulfonylmorpholine is a sulfonamide derivative featuring a morpholine ring substituted at the 4-position with a 2,5-dimethylphenylsulfonyl group. The 2,5-dimethyl substitution on the phenyl ring introduces steric and electronic effects that influence its reactivity, solubility, and binding affinity compared to analogs with other substituents .
Properties
CAS No. |
414901-58-9 |
|---|---|
Molecular Formula |
C12H17NO3S |
Molecular Weight |
255.34g/mol |
IUPAC Name |
4-(2,5-dimethylphenyl)sulfonylmorpholine |
InChI |
InChI=1S/C12H17NO3S/c1-10-3-4-11(2)12(9-10)17(14,15)13-5-7-16-8-6-13/h3-4,9H,5-8H2,1-2H3 |
InChI Key |
LJSBGGIQWUCTIW-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCOCC2 |
Canonical SMILES |
CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCOCC2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Effects on the Phenyl Ring
The phenyl ring substituents significantly impact physicochemical properties and bioactivity. Key analogs include:
Electronic Effects :
- The 2,5-dimethyl groups in the target compound are electron-donating, increasing electron density at the sulfonyl group. This may enhance stability against nucleophilic attack compared to chloro-substituted analogs (e.g., the dichloro derivative in ), where electron-withdrawing Cl atoms reduce electron density .
- Methoxy groups (OCH₃) in analogs like introduce moderate electron-donating effects, balancing electronic properties between methyl and chloro substituents.
Patent-Based Analogs ()
Several sulfonylmorpholine derivatives listed in patent applications (e.g., K.1.27–K.1.35) share structural motifs with the target compound but feature substituents such as trifluoromethyl, bromo, or siloxy groups . For example:
- K.1.27: Incorporates a 4-chloro-3-trifluoromethylphenoxy group, enhancing lipophilicity and resistance to oxidative metabolism compared to dimethylphenyl derivatives.
- K.1.34 : Contains a trimethylsilanyl-propoxy group, which improves thermal stability and bioavailability.
These analogs highlight that halogenation (Cl, F) and bulky substituents (e.g., siloxy) enhance pesticidal or fungicidal activity but may reduce solubility in aqueous systems compared to dimethylphenyl derivatives .
Physicochemical Properties
- Chlorinated analogs (e.g., ) exhibit even lower solubility due to higher molecular weight and halogen-induced hydrophobicity .
Stability :
- Sulfonylmorpholines with electron-donating groups (e.g., methyl, methoxy) show greater resistance to hydrolysis than those with electron-withdrawing substituents (e.g., Cl) .
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